Cas no 180678-30-2 (Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester)

Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester structure
180678-30-2 structure
Product Name:Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester
CAS No:180678-30-2
MF:C40H72O4
MW:616.99729347229
CID:1377630
PubChem ID:71353330
Update Time:2025-04-20

Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-bis(hexadecyloxy)-, methyl ester
    • methyl 3,4-dihexadecoxybenzoate
    • DTXSID50778080
    • 180678-30-2
    • METHYL 3,4-BIS(HEXADECYLOXY)BENZOATE
    • Inchi: 1S/C40H72O4/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-34-43-38-33-32-37(40(41)42-3)36-39(38)44-35-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h32-33,36H,4-31,34-35H2,1-3H3
    • InChI Key: JMSAXTFJBXRQQL-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)OC)C=CC=1OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 616.54336
  • Monoisotopic Mass: 616.54306077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 34
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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